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Compound of Interest

Compound Name: 6-Bromo-3-ethynylpyrazin-2-amine
Cat. No.: B13139164
Get Quote
\ J

Executive Summary

6-Bromo-3-ethynylpyrazin-2-amine (CAS: 1934505-83-5) is a high-value pharmacophore
scaffold, primarily utilized in the synthesis of allosteric SHP2 (Src homology-2 domain-
containing protein tyrosine phosphatase-2) inhibitors. Its structural uniqueness lies in the ortho
positioning of the amine and ethynyl groups, facilitating cyclization into fused bicyclic systems
(e.g., pyrazolo[3,4-b]pyrazines) found in clinical candidates like JAB-3068 and TNO155.

This guide addresses the supply chain opacity, pricing volatility, and strict quality control
protocols required to secure this intermediate, distinguishing it from its common regioisomer, 5-
bromo-3-ethynylpyrazin-2-amine.

Chemical Dossier & Specifications
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Feature Specification

Chemical Name 6-Bromo-3-ethynylpyrazin-2-amine
CAS Number 1934505-83-5

Molecular Formula CeHaBrNs

Molecular Weight 198.02 g/mol

Physical State Pale yellow to off-white solid

Soluble in DMSO, DMF; sparingly soluble in

Solubility
DCM

Primary Amine (C2), Terminal Alkyne (C3),

Key Functional Groups ]
Bromide (C6)

High: Often confused with 5-Bromo isomer

Regioisomer Risk
(CAS 1209289-08-6)

Structural Visualization

The compound features a pyrazine core where the ethynyl group at C3 and amine at C2 are
adjacent, enabling "click” chemistry or condensation reactions. The bromide at C6 serves as a
handle for further functionalization (e.g., Suzuki-Miyaura coupling) after the bicyclic core is
formed.

Supply Chain Landscape & Pricing Analysis[2]

The market for 6-Bromo-3-ethynylpyrazin-2-amine is tiered between "Catalog Suppliers"
(stocking small quantities) and "Custom Synthesis Organizations” (bulk manufacturing).

Verified Suppliers

Note: Availability fluctuates due to the stability of the terminal alkyne.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b13139164/docs?utm_src=pdf-body#technical-procurement-quality-assurance-guide-6-bromo-3-ethynylpyrazin-2-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13139164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Supplier Type Key Vendors Typical Scale Lead Time
BLD Pharm (Cat# 1-2 Weeks (Global
Catalog Aggregators mgtolg
BD754761)Chemsrc Stock)
] ChemietekAxon 4—6 Weeks (Make-on-
Specialty CROs 1gto100g
Medchem demand)
PharmaBlockWuXi
Bulk Manufacturers kg scale 8-12 Weeks
AppTec

Price Estimation (Q1 2025 Market Data)

Pricing is non-linear due to the synthesis difficulty (regioselectivity) and handling requirements
(cold chain).

e Research Grade (100 mg - 500 mg): $150 — $400 per gram.
 Pilot Scale (1 g - 10 g): $80 — $150 per gram.

e Bulk (>100 g): Requires custom quotation; typically $2,000 — $5,000 per kg depending on
purity requirements.

Strategic Insight: Due to the instability of the terminal alkyne, many suppliers stock the TMS-
protected precursor (CAS 875781-41-2, 5-Bromo-3-((trimethylsilyl)ethynyl)pyrazin-2-amine)
and perform the deprotection only upon order. Requesting the TMS-protected form and
deprotecting in-house (K2COs/MeOH) is often cheaper and yields higher purity.

Technical Validation: Quality Assurance Protocols

Trusting a Certificate of Analysis (CoA) without verification is a critical risk in drug development.
The following self-validating system ensures the identity and purity of the received material.

The "Regioisomer Trap"

The most common failure mode is receiving the 5-bromo isomer instead of the 6-bromo isomer.
Standard LC-MS cannot distinguish these (same mass).

Differentiation Protocol (*H NMR in DMSO-de):
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e 6-Bromo Isomer (Target): The aromatic proton at C5 is a singlet (no adjacent protons).
e 5-Bromo Isomer (Impurity): The aromatic proton at C6 is also a singlet.
 Differentiation: You must rely on 33C NMR or NOESY.

o NOESY: In the 6-bromo isomer, the Amine NH2z protons (broad singlet ~7.0 ppm) will show
a NOE correlation with the Ethynyl proton (if planar) or lack correlation with the C5-H.

o Coupling Constants: If accessible, 3C-H coupling constants differ between C5 and C6
positions relative to the pyrazine nitrogens.

Purity Assessment Workflow

The terminal alkyne is prone to oxidative homocoupling (Glaser coupling) to form a dimer.

<1% Dimer

Impurity Check:
Dimer Formation?

1H NMR (DMSO-d6)
Check Ethynyl Proton (~4.5 ppm)

If Dark Brown
(Polymerized)

>1% Dimer

If Yellow/White

LC-MS (ESI+)
Check Mass (197/199)

Reject / Repurify

Click to download full resolution via product page

Figure 1: Quality Control Decision Matrix. Note that dark coloration often indicates alkyne

polymerization.

Synthesis & Manufacturing Context

Understanding the synthesis aids in predicting impurities. The 6-bromo isomer is typically
accessed via a regioselective Sonogashira coupling on a dibromo-pyrazine scaffold.

Synthetic Route Visualization
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Figure 2: Synthetic pathway emphasizing the critical regioselectivity step.

Causality of Experimental Choices

o Why TMS-Acetylene? Direct use of acetylene gas is dangerous and leads to high rates of
bis-coupling (reacting at both C3 and C6). The TMS group provides steric bulk, improving
regioselectivity for the more reactive C3 position (ortho to the electron-donating amine).

o Why C3 over C6? The amino group at C2 donates electron density. The C3 position is
electronically distinct from C6, but careful catalyst control is required to prevent mixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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